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Compound of Interest

Compound Name: Propylene glycol diacetate

Cat. No.: B174932

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount when handling chemicals such as Propylene Glycol Diacetate (PGDA). This guide
provides essential, immediate safety and logistical information, including detailed personal
protective equipment (PPE) protocols, to foster a secure research environment.

Chemical Identity:

Identifier Value
Chemical Name Propylene glycol diacetate
CAS Number 623-84-7

1,2-Diacetoxypropane, 1,2-Propanediol
Synonyms ) ]
diacetate, Propylene diacetate

Personal Protective Equipment (PPE) Protocol

Adherence to proper PPE protocols is the first line of defense against potential exposure. The
following sections detail the required PPE for handling Propylene Glycol Diacetate.

Eye and Face Protection

Safety glasses with side shields or chemical safety goggles are mandatory to protect against
splashes.[1][2][3] In situations with a higher risk of splashing, a face shield should be worn in
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addition to goggles.[1]

Skin Protection

Wear protective gloves and a clean, body-covering lab coat.[1][2] For special purposes, it is
recommended to check the chemical resistance of the protective gloves with the supplier.[4]

Glove Selection:

Breakthrough Time

Glove Material Recommendation _
(Estimated)
Nitrile Rubber Good > 480 minutes
Neoprene Good > 480 minutes
Natural Rubber Not Recommended < 15 minutes
Polyvinyl Chloride (PVC) Not Recommended < 15 minutes

Note: Breakthrough times are estimates and can vary based on glove thickness, manufacturer,
and specific laboratory conditions. Always inspect gloves for signs of degradation or perforation
before use.

Respiratory Protection

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure.[4][5] If ventilation is inadequate or in the event of a large spill, a
NIOSH-approved respirator with an organic vapor cartridge is required.[5][6] For emergencies
or unknown exposure levels, a full-face positive-pressure, air-supplied respirator should be
used.[1]

Experimental Workflow for PPE Selection

The selection of appropriate PPE is a critical step that requires a thorough risk assessment of
the planned experimental procedure.
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Caption: Logical workflow for selecting appropriate Personal Protective Equipment (PPE).
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Donning and Doffing Procedures

Properly putting on (donning) and taking off (doffing) PPE is crucial to prevent contamination.
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Caption: Step-by-step procedure for donning and doffing Personal Protective Equipment.

Handling and Storage

o Handling: Use in a well-ventilated area and avoid contact with skin and eyes.[6] Wash hands
thoroughly after handling.[4] Do not eat, drink, or smoke in work areas.[4]
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o Storage: Store in a cool, dry, and well-ventilated place away from heat sources and strong
oxidants.[5][6] Keep containers tightly closed.

Spill and Disposal Plan

In the event of a spill, evacuate the area and remove all ignition sources.[5] Absorb the spill
with an inert material such as sand or vermiculite and place it in a suitable container for
chemical waste disposal.[5][7]

Waste material must be disposed of in accordance with local, state, and federal regulations.[8]
Do not empty into drains.[4] Handle contaminated packaging in the same way as the substance
itself.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Propylene Glycol Diacetate SDS MSDS of Manufacturers [anmol.org]

. synerzine.com [synerzine.com]

. ICSC 0943 - PROPYLENE GLYCOL DIACETATE [inchem.org]

. chemos.de [chemos.de]

. ICSC 0943 - PROPYLENE GLYCOL DIACETATE [chemicalsafety.ilo.org]
. echemi.com [echemi.com]

. spectrumchemical.com [spectrumchemical.com]

°
(0] ~ (o)) ()] EEN w N =

. sigmaaldrich.com [sigmaaldrich.com]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Propylene
Glycol Diacetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b174932#personal-protective-equipment-for-handling-
propylene-glycol-diacetate]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0943&p_version=1&p_lang=en
https://www.echemi.com/sds/12-propyleneglycoldiacetate-pid_Rock4741.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0943&p_version=1&p_lang=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0943&p_version=1&p_lang=en
https://www.spectrumchemical.com/media/sds/P1743_AGHS.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/528072?userType=undefined
https://www.chemos.de/import/data/msds/GB_en/623-84-7-A0013780-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/623-84-7-A0013780-GB-en.pdf
https://www.benchchem.com/product/b174932?utm_src=pdf-custom-synthesis
https://www.anmol.org/propyleneglycoldiacetateSDS.html
https://www.synerzine.com/docs/sds/W1726%20SDS%20(US-English).pdf
https://www.inchem.org/documents/icsc/icsc/eics0943.htm
https://www.chemos.de/import/data/msds/GB_en/623-84-7-A0013780-GB-en.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0943&p_version=1&p_lang=en
https://www.echemi.com/sds/12-propyleneglycoldiacetate-pid_Rock4741.html
https://www.spectrumchemical.com/media/sds/P1743_AGHS.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/528072?userType=undefined
https://www.benchchem.com/product/b174932#personal-protective-equipment-for-handling-propylene-glycol-diacetate
https://www.benchchem.com/product/b174932#personal-protective-equipment-for-handling-propylene-glycol-diacetate
https://www.benchchem.com/product/b174932#personal-protective-equipment-for-handling-propylene-glycol-diacetate
https://www.benchchem.com/product/b174932#personal-protective-equipment-for-handling-propylene-glycol-diacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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